3H-imidazo[4,5-b]pyridin-4-ium-4-olate; acetic acid

• IUPAC Name: acetic acid;4-hydroxyimidazo[4,5-b]pyridine
• InChI: InChI=1S/C6H5N3O.C2H4O2/c10-9-3-1-2-5-6(9)8-4-7-5;1-2(3)4/h1-4,10H;1H3,(H,3,4)
• InChI Key: FCNKDLNDRDXNJV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C1=CN(C2=NC=NC2=C1)O
• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol

Description

The compound “3H-imidazo[4,5-b]pyridin-4-ium-4-olate; acetic acid” is a chemical compound with the molecular formula C8H9N3O3. It is a solid substance.

Molecular Structure Analysis

The InChI code for the compound is 1S/C6H5N3O.C2H4O2/c10-9-3-1-2-5-6(9)8-4-7-5;1-2(3)4/h1-4H,(H,7,8);1H3,(H,3,4). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

The compound is a solid. It has a molecular weight of 195.18. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

• Nitration of Imidazo[1,5-a]pyridines : Imidazo[1,5-a]pyridines in acetic acid solutions are readily nitrated, with nitration occurring most readily in the 1-position. This research suggests potential applications in chemical synthesis and modification processes (Glover & Peck, 1980).

• Photophysical Investigation in Liposome Models : Imidazo[1,5-a]pyridine-based fluorophores exhibit remarkable photophysical properties, making them suitable as cell membrane probes. This has implications for studying membrane dynamics, hydration, and fluidity, crucial for monitoring cellular health and exploring biochemical pathways (Renno et al., 2022).

• Synthesis of Imidazo[1,2-a]pyridin-2-ylacetic Acid Derivatives : These compounds have been synthesized and structurally characterized, revealing potential applications in crystallography and materials science due to their interesting thermal and magnetic properties (Dylong et al., 2014).

• Functionalization Reactions and Synthesis Studies : The compound has been involved in various synthesis studies, offering insights into chemical reactions and potential applications in creating new compounds with varied properties (Yıldırım et al., 2005).

• Versatile Architecture for Stable N-Heterocyclic Carbenes : The imidazo[1,5-a]pyridine skeleton serves as a versatile platform for generating new types of stable N-heterocyclic carbenes, indicating potential applications in organic chemistry and catalysis (Alcarazo et al., 2005).

• Fluorescence Switching and pH-Sensors : Imidazo[1,5-a]pyridinium ions exhibit fluorescence switching, indicating applications as pH sensors with dual emission pathways. This is relevant for developing new sensors and diagnostic tools (Hutt et al., 2012).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.